Cas no 1018143-09-3 (1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e)

1-(4-Chloro-2-nitrophenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazole is a heterocyclic compound featuring a chloro-nitro-substituted phenyl ring and a trifluoromethyl indazole core. Its unique structure confers high reactivity and selectivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups (chloro, nitro, and trifluoromethyl) enhances its utility in nucleophilic substitution and cross-coupling reactions. The tetrahydroindazole moiety contributes to its stability and potential biological activity. This compound is particularly suited for applications requiring precise functionalization, such as drug discovery or specialty chemical development. Its well-defined synthetic pathway ensures consistent purity and scalability for industrial use.
1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e structure
1018143-09-3 structure
Product Name:1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e
CAS No:1018143-09-3
MF:C14H11ClF3N3O2
MW:345.704252481461
CID:3159151
PubChem ID:25247742
Update Time:2025-06-09

1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e
    • STK352037
    • 1-(4-chloro-2-nitrophenyl)-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole
    • 1018143-09-3
    • AKOS005168011
    • AKOS015922442
    • Inchi: 1S/C14H11ClF3N3O2/c15-8-5-6-11(12(7-8)21(22)23)20-10-4-2-1-3-9(10)13(19-20)14(16,17)18/h5-7H,1-4H2
    • InChI Key: NIDPRNABZPSYMW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])N1C2CCCCC=2C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 345.049189g/mol
  • Monoisotopic Mass: 345.049189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 345.7g/mol
  • XLogP3: 4.5
  • Topological Polar Surface Area: 63.6Ų

1-(4-Chloro-2-nitro-phenyl)-3-trifluoromethyl-4,5,6,7-tetrahydro-1H-indazol e Pricemore >>

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